Cas no 177032-11-0 (3-Thiophenecarboxylic acid, 4-methyl-, ethyl ester)

• Product Name: 3-Thiophenecarboxylic acid, 4-methyl-, ethyl ester
• CAS No: 177032-11-0
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 1363118
• PubChem ID: 18938051
• Update Time: 2025-04-20

3-Thiophenecarboxylic acid, 4-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, 4-methyl-, ethyl ester
• DB-085990
• ethyl 4-methyl-3-thiophenecarboxylate
• AM806242
• ZNSIHGXAXBRNSW-UHFFFAOYSA-N
• 177032-11-0
• CHA03211
• ethyl4-methylthiophene-3-carboxylate
• SCHEMBL5468755
• AKOS017515257
• ethyl 4-methylthiophene-3-carboxylate
• 4-METHYLTHIOPHENE-3-CARBOXYLIC ACID ETHYL ESTER

• MDL： MFCD14698268
• Inchi： 1S/C8H10O2S/c1-3-10-8(9)7-5-11-4-6(7)2/h4-5H,3H2,1-2H3
• InChI Key： ZNSIHGXAXBRNSW-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C(=O)OCC

Computed Properties

• Exact Mass: 170.0402
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives